Cas no 1803594-13-9 (Methyl 5-amino-5-phenylpentanoate hydrochloride)

• Product Name: Methyl 5-amino-5-phenylpentanoate hydrochloride
• CAS No: 1803594-13-9
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 5719004
• PubChem ID: 119031631
• Update Time: 2025-06-08

Methyl 5-amino-5-phenylpentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-216672
• 1803594-13-9
• methyl 5-amino-5-phenylpentanoate hydrochloride
• methyl 5-amino-5-phenylpentanoate;hydrochloride
• methyl5-amino-5-phenylpentanoatehydrochloride
• Methyl 5-amino-5-phenylpentanoate hydrochloride

• Inchi： 1S/C12H17NO2.ClH/c1-15-12(14)9-5-8-11(13)10-6-3-2-4-7-10;/h2-4,6-7,11H,5,8-9,13H2,1H3;1H
• InChI Key： HNQSMIIWGRAKTO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCCC(C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 5-amino-5-phenylpentanoate hydrochloride

Comprehensive Overview of Methyl 5-amino-5-phenylpentanoate hydrochloride (CAS No. 1803594-13-9)

Methyl 5-amino-5-phenylpentanoate hydrochloride (CAS No. 1803594-13-9) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its amino ester and phenyl functional groups, has garnered attention for its potential role in drug discovery and development. Its molecular structure, combining a hydrochloride salt form with a methyl ester moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in Methyl 5-amino-5-phenylpentanoate hydrochloride aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its utility in designing central nervous system (CNS) targeting agents, given its structural similarity to neurotransmitters. Recent studies highlight its potential as a building block for GABA analogs, a class of compounds widely investigated for neurological applications. This connection to neuropharmacology makes it particularly relevant in today's research landscape, where brain-targeted therapies are in high demand.

From a chemical perspective, the CAS No. 1803594-13-9 compound exhibits unique properties due to its amphiphilic nature. The phenyl ring provides lipophilicity, while the amino hydrochloride group contributes to water solubility. This balance makes it valuable for optimizing drug-like properties in medicinal chemistry projects. The methyl ester functionality further enhances its reactivity, serving as a handle for subsequent transformations in multi-step syntheses.

Quality control of Methyl 5-amino-5-phenylpentanoate hydrochloride is crucial for research applications. Analytical methods such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are typically employed to verify its identity and purity. These techniques ensure the compound meets the stringent requirements of pharmaceutical research, where even minor impurities can significantly impact experimental outcomes. The hydrochloride salt form offers additional stability benefits, making it preferable for long-term storage compared to its free base counterpart.

The synthesis of CAS No. 1803594-13-9 typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include protection-deprotection strategies for the amino group and careful control of reaction conditions to prevent racemization at the chiral center. Process optimization focuses on yield improvement and minimization of byproducts, reflecting the pharmaceutical industry's emphasis on green chemistry principles and sustainable manufacturing practices.

In the context of intellectual property, Methyl 5-amino-5-phenylpentanoate hydrochloride appears in several patent applications related to drug discovery platforms. Its structural features make it a valuable scaffold for generating novel chemical entities with potential therapeutic benefits. The compound's patent landscape reflects the competitive nature of pharmaceutical research, where novel intermediates can provide strategic advantages in drug development pipelines.

Safety considerations for handling Methyl 5-amino-5-phenylpentanoate hydrochloride follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous under normal research conditions, proper personal protective equipment including gloves and eye protection is recommended. Storage typically requires protection from moisture at controlled room temperature, with desiccants often used to maintain stability of the hydrochloride salt form.

The commercial availability of CAS No. 1803594-13-9 through specialized chemical suppliers has increased in recent years, reflecting growing demand from the research community. Pricing and packaging options vary depending on quantity and purity requirements, with many suppliers offering custom synthesis services for modified versions of the core structure. This flexibility supports its use in diverse research applications across academic and industrial settings.

Future perspectives for Methyl 5-amino-5-phenylpentanoate hydrochloride include potential expansion into new therapeutic areas beyond its current applications. The compound's modular structure lends itself to structural optimization campaigns targeting various biological pathways. As computational drug design methods advance, this intermediate may play an increasing role in fragment-based drug discovery and structure-activity relationship studies, particularly for targets requiring specific stereochemical configurations.

In conclusion, Methyl 5-amino-5-phenylpentanoate hydrochloride (CAS No. 1803594-13-9) represents a valuable tool for modern chemical research with particular relevance to pharmaceutical development. Its unique structural features, combined with growing interest in neurotransmitter-related therapeutics, position it as an important compound in the researcher's toolkit. As the field of small-molecule drug discovery continues to evolve, this intermediate is likely to maintain its significance in the design and synthesis of novel bioactive compounds.